![molecular formula C13H12N2OS B1354505 2-Amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide CAS No. 617688-39-8](/img/structure/B1354505.png)
2-Amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide
Overview
Description
The compound “2-Amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide” likely belongs to the class of organic compounds known as naphtho[1,2-b]thiophenes, which are compounds containing a thiophene ring fused to a naphthalene moiety . The ‘2-Amino’ and ‘3-carboxamide’ parts suggest the presence of an amino group (-NH2) and a carboxamide group (-CONH2) respectively.
Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, likely involves a fused ring system of naphthalene and thiophene, with an amino group attached at the 2-position and a carboxamide group at the 3-position .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. The fused ring system in this compound could confer stability and rigidity, while the amino and carboxamide groups could confer polarity and potential for hydrogen bonding .Scientific Research Applications
Catalytic Synthesis
The compound 2-Amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide has been utilized as a substrate in catalytic synthesis. An Aurivillius perovskite nano-structure of SrBi4Ti4O15 catalyzed the cyclocondensation reaction of this compound with aldehydes using the HSBM technique under mild conditions. This process led to the production of novel dihydronaphtho[2′,1′:4,5]thieno[2,3-d]pyrimidin-7(6H)-ones in good to excellent yields, showcasing its potential in facilitating efficient synthetic pathways in organic chemistry (Ghashang, 2017).
Antiviral Research
Research has also explored the derivative compounds of this compound for antiviral activities. Notably, derivatives containing dihydronaphtho, naphtho[2,1-b]thiophene, and thieno[2,3-d]pyrimidine ring systems were synthesized and tested for their activity against the H5N1 avian influenza virus. Compounds from this research demonstrated significant antiviral efficacy, highlighting the compound's relevance in the development of new antiviral agents (Rashad et al., 2010).
Antimicrobial and Antifungal Activities
The antimicrobial and antifungal potentials of derivatives of this compound have been documented as well. Specific thiophene-3-carboxamide derivatives showed antibacterial and antifungal activities, which could be attributed to the structural features and chemical interactions inherent to these compounds. Such activities suggest their utility in the development of new antimicrobial and antifungal therapies (Vasu et al., 2003).
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers , and its specific targets are still under investigation.
Mode of Action
It’s known that the compound interacts with its targets, leading to changes at the molecular level that can affect cellular functions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide . These factors can include pH, temperature, and the presence of other molecules in the environment.
properties
IUPAC Name |
2-amino-4,5-dihydrobenzo[g][1]benzothiole-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2OS/c14-12(16)10-9-6-5-7-3-1-2-4-8(7)11(9)17-13(10)15/h1-4H,5-6,15H2,(H2,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAQADBFOLFOIOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C3=CC=CC=C31)SC(=C2C(=O)N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40440047 | |
Record name | 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
617688-39-8 | |
Record name | 2-amino-4,5-dihydronaphtho[1,2-b]thiophene-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40440047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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